Cas no 1186494-64-3 (1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone)

• Product Name: 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone
• CAS No: 1186494-64-3
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5263136
• Update Time: 2025-05-23

1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone

• Inchi： 1S/C10H18N2O2/c1-14-7-10(13)12-5-8-2-9(6-12)4-11-3-8/h8-9,11H,2-7H2,1H3
• InChI Key： PFHGDSBMHZKZDL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2CC(CNC2)C1)COC

Experimental Properties

• Density: 1.089±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.0±37.0 °C(Predicted)
• pka: 10.30±0.20(Predicted)

Additional information on 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone

Recent Advances in the Study of 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone (CAS: 1186494-64-3)

The compound 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone (CAS: 1186494-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its bicyclic structure, featuring a diazabicyclo[3.3.1]nonane core, provides a rigid framework that can be functionalized to target various biological pathways. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in medicinal chemistry. The methoxyethanone moiety, in particular, has been shown to enhance the compound's pharmacokinetic properties, including solubility and metabolic stability.

In vitro and in vivo studies have revealed promising biological activities associated with 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone. For instance, it has exhibited inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate that this compound may interact with certain G-protein-coupled receptors (GPCRs), opening avenues for its use in neurological disorders.

The synthesis of 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone has been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of catalytic asymmetric synthesis to produce enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. These synthetic improvements have significantly reduced production costs and increased the compound's accessibility for further research.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives. Furthermore, toxicological evaluations are underway to assess the compound's safety profile, a critical step in its development as a drug candidate.

In conclusion, 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-2-methoxyethanone (CAS: 1186494-64-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research is expected to further uncover its potential, paving the way for its use in treating various diseases. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize its clinical benefits.